Cas no 1248800-56-7 (1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl-)

• Product Name: 1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl-
• CAS No: 1248800-56-7
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 6360179
• PubChem ID: 61337365
• Update Time: 2025-06-11

1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl-
• 1-(5-Propyl-1h-1,2,4-triazol-3-yl)propan-1-amine
• AKOS010592325
• 1248800-56-7
• EN300-718984
• CS-0295820

• Inchi： 1S/C8H16N4/c1-3-5-7-10-8(12-11-7)6(9)4-2/h6H,3-5,9H2,1-2H3,(H,10,11,12)
• InChI Key： FPHGXJRKXMGAPQ-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(CCC)N1)(N)CC

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 333.0±25.0 °C(Predicted)
• pka: 12.15±0.29(Predicted)

Additional information on 1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl-

Professional Introduction to Compound with CAS No. 1248800-56-7 and Product Name: 1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl-

The compound with the CAS number 1248800-56-7 and the product name 1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl- represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the triazole class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The specific structure of 1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl- incorporates a triazole ring system substituted with ethyl and propyl groups at the α and 3 positions, respectively. This unique molecular configuration imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. The triazole core is known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of alkyl groups such as ethyl and propyl into the triazole ring can modulate the pharmacokinetic and pharmacodynamic profiles of the compound, enhancing its bioavailability and target specificity. This modification strategy has been successfully employed in the development of several novel pharmaceutical agents.

One of the most compelling aspects of 1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl-* is its potential application in the treatment of neurological disorders. Current research indicates that triazole derivatives can interact with specific neurotransmitter receptors and ion channels, making them promising candidates for therapies targeting conditions such as epilepsy, depression, and neurodegenerative diseases. The ethyl and propyl substituents in this compound may enhance its ability to cross the blood-brain barrier, improving its therapeutic efficacy.

Moreover, the compound's structural features make it an attractive scaffold for further chemical modification. Researchers have been exploring various synthetic pathways to derivatize 1H-1,2,4-Triazole-5-methanamine, α-ethyl-3-propyl-* to develop more potent and selective analogs. These modifications can be tailored to optimize specific biological targets while minimizing off-target effects. The use of computational chemistry techniques has also been instrumental in predicting the binding affinities and pharmacokinetic properties of these derivatives.

Recent studies have highlighted the compound's potential in combating drug-resistant pathogens. The triazole ring system is known to disrupt essential metabolic pathways in microorganisms, leading to their inhibition or death. The presence of ethyl and propyl groups may enhance this disruption by improving the compound's ability to interact with microbial enzymes and cell membranes. This makes 1H-1,2,4-Triazole-5-methanamine, α-ethyl-* a promising candidate for developing new antibiotics and antifungal agents.

The synthesis of 1H-1,2,4-Triazole-5-methanamine, α-Ethyl–3-propyl– is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies such as multi-step organic reactions under inert conditions are often employed to ensure high yield and purity. The use of catalytic systems has also been explored to improve reaction efficiency and reduce byproduct formation.

In conclusion, 1248800–56–7 is a structurally unique compound with significant potential in pharmaceutical applications. Its molecular design allows for diverse biological activities across multiple therapeutic areas. Ongoing research efforts are focused on optimizing its pharmacological properties through structural modifications and exploring its efficacy in preclinical models. As our understanding of drug design continues to evolve, 1248800–56–7 is poised to play a crucial role in the development of next-generation pharmaceutical agents.